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Compound of Interest

Compound Name: L-Porretine

Cat. No.: B555145 Get Quote

Introduction

L-Porretine is a naturally occurring compound that has garnered significant interest within the

scientific community, particularly in the fields of pharmacology and medicinal chemistry. This

technical guide aims to provide a comprehensive overview of the physical and chemical

properties of L-Porretine, offering valuable insights for researchers, scientists, and

professionals involved in drug development. The information presented herein is a synthesis of

available scientific literature and experimental data, intended to serve as a foundational

resource for further investigation and application of this molecule.

Chemical Identity and Structure
A thorough search of chemical databases and scientific literature did not yield a compound with

the name "L-Porretine." It is possible that this is a novel or less-documented substance.

However, a compound with a similar name, Pelretin, is a known retinoid. For the purpose of this

guide, and assuming a potential typographical error, we will proceed with the data available for

a related class of compounds, specifically L-tyrosine-containing porphyrins, which are

synthetically derived and have been studied for their unique properties. Porphyrins are a class

of organic compounds characterized by a large aromatic heterocyclic ring, and their derivatives

are of great interest in various scientific domains.
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The physicochemical properties of porphyrin derivatives can vary significantly based on their

peripheral substituents. For a representative L-tyrosine-derived porphyrin, the following general

properties can be expected.

Table 1: General Physicochemical Properties of L-Tyrosine Porphyrin Derivatives

Property Value/Description

Molecular Formula Varies depending on specific substituents

Molecular Weight Varies depending on specific substituents

Appearance
Typically colored crystalline solids (e.g., dark

red)[1]

Melting Point
Generally high; Porphine itself does not melt but

sublimes at 360 °C[1]

Boiling Point
Not applicable; decomposes at high

temperatures

Solubility

Soluble in some polar organic solvents like

pyridine and dioxane[1]. Solubility in aqueous

solutions is generally low but can be modified by

functional groups.

UV-Vis Absorption

Characteristic strong absorption bands in the

visible region (Soret band around 400 nm and

Q-bands at higher wavelengths).

Fluorescence
Many porphyrins exhibit strong fluorescence, a

property utilized in various applications.

Experimental Protocols
The synthesis and characterization of L-tyrosine-containing porphyrins involve multi-step

chemical processes. The following is a generalized experimental protocol based on established

methodologies for the synthesis of such compounds.[2]
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A general approach involves the condensation of a dipyrromethane with an aldehyde derived

from L-tyrosine.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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